N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine

• IUPAC Name: N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine
• InChI: InChI=1S/C15H27NO/c1-14(11-17-12-14)10-16-13-4-8-15(9-5-13)6-2-3-7-15/h13,16H,2-12H2,1H3
• InChI Key: YQBODTBLZGXSQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC1)CNC2CCC3(CCCC3)CC2
• Molecular Formula: C15H27NO
• Molecular Weight: 237.38 g/mol

Description

N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine, also known as MOSD, is a chemical compound that has been studied for its potential use in scientific research. MOSD is a spirocyclic amine that has a unique structure, making it a promising candidate for various applications in the field of chemistry and biology.

Mechanism of Action

The mechanism of action of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine is not fully understood, but it is believed to involve the interaction of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine with specific biological targets. N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine has been shown to interact with proteins and enzymes, affecting their function and activity. The exact mechanism of action of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine is still under investigation, and further research is needed to fully understand its biological activity.
Biochemical and Physiological Effects:
N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine has been shown to have various biochemical and physiological effects, including its ability to inhibit the growth of cancer cells and reduce inflammation. N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine has also been shown to have neuroprotective effects, which may make it a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine is its unique structure, which makes it a promising candidate for various applications in the field of chemistry and biology. N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine is its potential toxicity, which may limit its use in certain experiments. Additionally, the mechanism of action of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine is not fully understood, which may make it difficult to interpret the results of experiments involving N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine.

Future Directions

There are several future directions for research involving N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine. One area of research is the synthesis of new spirocyclic compounds using N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine as a building block. These compounds may have potential biological activity and could be used as drug candidates. Another area of research is the investigation of the mechanism of action of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine, which may lead to the development of new therapeutic agents. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine, which may provide insight into its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine involves several steps, including the preparation of the starting materials and the reaction conditions. The synthesis of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine has been described in a few research papers, and it involves the reaction of a spirocyclic ketone with an amine in the presence of a Lewis acid catalyst. The reaction proceeds through a spirocyclization process, which results in the formation of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine. The yield of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine can vary depending on the reaction conditions, and optimization of the reaction parameters is necessary to obtain a high yield of N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine.

Scientific Research Applications

N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine has been studied for various scientific research applications, including its use as a building block for the synthesis of other compounds and as a potential drug candidate. N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine has been used to synthesize spirocyclic compounds with potential biological activity, such as antimicrobial and anticancer agents. N-[(3-methyloxetan-3-yl)methyl]spiro[4.5]decan-8-amine has also been studied as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease and cancer.